Cas no 1260807-49-5 (Tert-butyl 3-bromopicolinate)

Tert-butyl 3-bromopicolinate is a brominated picolinate ester commonly utilized as a versatile intermediate in organic synthesis and pharmaceutical research. Its tert-butyl ester group enhances stability, facilitating handling and storage, while the bromine substituent at the 3-position offers a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Negishi couplings. This compound is particularly valuable in the synthesis of heterocyclic compounds and active pharmaceutical ingredients (APIs). Its high purity and well-defined reactivity make it a reliable building block for constructing complex molecular architectures. The product is typically supplied with rigorous quality control to ensure consistency in synthetic applications.

Tert-butyl 3-bromopicolinate structure

Product Name:Tert-butyl 3-bromopicolinate

CAS No:1260807-49-5

MF:C₁₀H₁₂BrNO₂

MW:258.111782073975

MDL:MFCD09264589

CID:3042582

PubChem ID:91756351

Update Time:2025-10-31

Tert-butyl 3-bromopicolinate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 3-bromopicolinate
- tert-butyl 3-bromopyridine-2-carboxylate
- 2-Pyridinecarboxylic acid, 3-bromo-, 1,1-dimethylethyl ester
- C72065
- DB-433140
- TERT-BUTYL3-BROMOPICOLINATE
- AKOS027347794
- DS-12537
- 1260807-49-5
- SCHEMBL21358025
- MFCD09264589
- SY287743
- Tert-butyl 3-bromopicolinate
- MDL： MFCD09264589
- Inchi： 1S/C10H12BrNO2/c1-10(2,3)14-9(13)8-7(11)5-4-6-12-8/h4-6H,1-3H3
- InChI Key： BQXZWVWSJGWASF-UHFFFAOYSA-N
- SMILES： BrC1=CC=CN=C1C(=O)OC(C)(C)C

Computed Properties

Exact Mass: 257.00514g/mol
Monoisotopic Mass: 257.00514g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 213
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 39.2

Tert-butyl 3-bromopicolinate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-DF282-5g	Tert-butyl 3-bromopicolinate	1260807-49-5	97%	5g	2416.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-DF282-250mg	Tert-butyl 3-bromopicolinate	1260807-49-5	97%	250mg	173CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-DF282-1g	Tert-butyl 3-bromopicolinate	1260807-49-5	97%	1g	510.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-DF282-200mg	Tert-butyl 3-bromopicolinate	1260807-49-5	97%	200mg	132.0CNY	2021-07-12
abcr	AB528303-250 mg	tert-Butyl 3-bromopicolinate; .	1260807-49-5		250MG	€92.30	2023-04-17
abcr	AB528303-1 g	tert-Butyl 3-bromopicolinate; .	1260807-49-5		1g	€140.00	2023-04-17
abcr	AB528303-5 g	tert-Butyl 3-bromopicolinate; .	1260807-49-5		5g	€351.60	2023-04-17
abcr	AB528303-10 g	tert-Butyl 3-bromopicolinate; .	1260807-49-5		10g	€619.80	2023-04-17
Chemenu	CM248567-5g	tert-Butyl 3-bromopicolinate	1260807-49-5	97%	5g	$252	2021-08-04
Chemenu	CM248567-10g	tert-Butyl 3-bromopicolinate	1260807-49-5	97%	10g	$411	2021-08-04

Tert-butyl 3-bromopicolinate Related Literature

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2. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
3. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
4. An ionic liquid-based synergistic extraction strategy for rare earths†

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5. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378

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Additional information on Tert-butyl 3-bromopicolinate

Comprehensive Overview of Tert-butyl 3-bromopicolinate (CAS No. 1260807-49-5): Properties, Applications, and Industry Insights

Tert-butyl 3-bromopicolinate (CAS No. 1260807-49-5) is a specialized organic compound widely recognized for its role as a versatile intermediate in pharmaceutical and agrochemical synthesis. This brominated picolinate derivative features a tert-butyl ester group, which enhances its stability and reactivity in cross-coupling reactions, making it a valuable building block for drug discovery and material science. Its molecular structure, combining a pyridine ring with a bromine substituent, allows for selective functionalization, aligning with modern trends in green chemistry and sustainable synthesis.

In recent years, the demand for high-purity intermediates like Tert-butyl 3-bromopicolinate has surged, driven by advancements in precision medicine and catalysis research. Researchers frequently search for "CAS 1260807-49-5 solubility" or "Tert-butyl 3-bromopicolinate synthesis protocol," reflecting its technical relevance. The compound’s compatibility with Pd-catalyzed reactions, such as Suzuki-Miyaura couplings, positions it as a critical component in developing biologically active molecules, including kinase inhibitors and antimicrobial agents.

From an industrial perspective, Tert-butyl 3-bromopicolinate is often discussed alongside cost-effective scaling methods and regulatory compliance. Manufacturers emphasize low-temperature storage and moisture-sensitive handling to maintain its integrity. Analytical techniques like HPLC purity testing and NMR characterization are essential for quality control, addressing common queries such as "how to verify CAS 1260807-49-5 purity."

The compound’s applications extend to electronic materials, where its bromine moiety facilitates polymer functionalization for OLEDs and conductive films. This aligns with the growing interest in "organic electronics intermediates" and "halogenated heterocycles" in academic literature. Environmental considerations also drive innovation, with studies exploring solvent-free reactions to minimize waste during its utilization.

In summary, Tert-butyl 3-bromopicolinate (CAS No. 1260807-49-5) exemplifies the intersection of synthetic efficiency and multidisciplinary utility. Its adaptability to high-throughput screening and catalytic transformations ensures its prominence in both industrial and research settings, while its physicochemical properties continue to inspire novel methodologies in molecular design.